N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C17H23NO4/c1-20-14-10-12(11-15(21-2)17(14)22-3)8-9-16(19)18-13-6-4-5-7-13/h8-11,13H,4-7H2,1-3H3,(H,18,19)/b9-8+
• InChI Key: VVLZAHNQDHUKPT-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2CCCC2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NC2CCCC2
• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol

Description

N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)acrylamide, also known as AL-LAD, is a novel psychoactive substance that belongs to the lysergamide family. It is a derivative of lysergic acid diethylamide (LSD) and has been found to have similar effects on the central nervous system. AL-LAD has gained popularity among the research community due to its unique properties and potential therapeutic applications.

Mechanism of Action

N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)acrylamide works by binding to the serotonin 2A receptor, which is responsible for regulating mood, cognition, and perception. It produces its psychoactive effects by altering the activity of certain brain regions, leading to changes in perception, thought, and mood.
Biochemical and Physiological Effects
This compound has been found to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been found to alter the activity of certain neurotransmitters, including serotonin and dopamine, leading to changes in mood and cognition.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)acrylamide has several advantages for use in laboratory experiments. It is a highly potent and selective serotonin 2A receptor agonist, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, its psychoactive effects can make it difficult to use in certain experiments, and its potential for abuse and dependence must be taken into account when using it in research.

Future Directions

There are several future directions for research on N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)acrylamide. One area of interest is its potential therapeutic applications in the treatment of mental health disorders, such as depression and anxiety. Another area of interest is its potential use as a tool for studying the role of the serotonin 2A receptor in various physiological and pathological processes. Additionally, further research is needed to understand the long-term effects of this compound use on the brain and body.

Synthesis Methods

N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)acrylamide can be synthesized through the modification of LSD. The synthesis process involves the addition of a cyclopentyl group to the indole ring, followed by the introduction of a trimethoxyphenyl group at the 5-position. The resulting compound is then acrylated to produce this compound.

Scientific Research Applications

N-cyclopentyl-3-(3,4,5-trimethoxyphenyl)acrylamide has been the subject of several scientific studies aimed at understanding its mechanism of action and potential therapeutic applications. It has been found to have a high affinity for the serotonin 2A receptor, which is responsible for its psychoactive effects. This compound has also been found to have potential applications in the treatment of depression, anxiety, and other mental health disorders.